Cas no 541517-09-3 (2,3-Bis[(N-4-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide)

• Product Name: 2,3-Bis[(N-4-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide
• CAS No: 541517-09-3
• MF: C₁₈H₁₈Br₂Cl₂N₂Ni
• MW: 551.756322383881
• CID: 5228698
• Update Time: 2026-03-07

2,3-Bis[(N-4-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis[(N-4-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide

• Inchi： 1S/C18H18Cl2N2.2BrH.Ni/c1-11-9-15(19)5-7-17(11)21-13(3)14(4)22-18-8-6-16(20)10-12(18)2;;;/h5-10H,1-4H3;2*1H;/q;;;+2/p-2
• InChI Key： LSARSXPEEPDNFL-UHFFFAOYSA-L
• SMILES： CC1C=C(Cl)C=CC=1N=C(C(C)=NC1C=CC(Cl)=CC=1C)C.[Ni](Br)Br

Additional information on 2,3-Bis[(N-4-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide

Comprehensive Overview of 2,3-Bis[(N-4-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide (CAS No. 541517-09-3)

2,3-Bis[(N-4-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide (CAS No. 541517-09-3) is a highly specialized organometallic compound that has garnered significant attention in the fields of catalysis and materials science. This compound, characterized by its unique nickel(II) center coordinated with a bidentate ligand, exhibits remarkable stability and reactivity, making it a subject of interest for researchers exploring advanced synthetic methodologies. The presence of 4-chloro-2-methylphenyl groups in its structure further enhances its electronic properties, which are critical for applications in cross-coupling reactions and polymerization processes.

In recent years, the demand for efficient catalysts in organic synthesis has surged, driven by the need for sustainable and cost-effective chemical processes. 2,3-Bis[(N-4-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide has emerged as a promising candidate due to its ability to facilitate C-C bond formation under mild conditions. This aligns with the growing trend of green chemistry, where researchers prioritize minimizing environmental impact while maximizing efficiency. The compound's ligand design is particularly noteworthy, as it allows for tunable steric and electronic effects, enabling precise control over reaction outcomes.

The compound's CAS No. 541517-09-3 is often searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users frequently inquire about its synthesis protocol, spectroscopic data, and handling precautions, underscoring the need for detailed technical information. Additionally, its potential role in photocatalysis and electrocatalysis has sparked curiosity, as these areas are rapidly evolving with the advent of renewable energy technologies. The compound's nickel-based framework is also being explored for its compatibility with biodegradable materials, a hot topic in the context of reducing plastic waste.

From a structural perspective, 2,3-Bis[(N-4-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide features a square-planar geometry around the nickel(II) ion, which is stabilized by the chelating ligand. This configuration is instrumental in its catalytic activity, as it provides an optimal environment for substrate binding and activation. The bromide counterions further contribute to its solubility in polar solvents, a property that is often leveraged in homogeneous catalysis. Researchers have also investigated its redox behavior, which is pivotal for understanding its mechanism in oxidative addition and reductive elimination steps.

The compound's versatility extends to its potential applications in material science, where it is being studied for its role in the development of conductive polymers and molecular magnets. These applications are particularly relevant in the context of next-generation electronics and data storage technologies. Furthermore, its thermal stability and air sensitivity are critical parameters that influence its practical utility, making it a frequent subject of thermogravimetric analysis (TGA) and X-ray crystallography studies.

In conclusion, 2,3-Bis[(N-4-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide (CAS No. 541517-09-3) represents a fascinating intersection of coordination chemistry and applied science. Its unique properties and broad applicability make it a valuable tool for researchers aiming to push the boundaries of catalytic innovation and functional materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.